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Compound of Interest

Compound Name: Dracoflavan C1

CAS No.: 194794-49-5

Cat. No.: B1649316

Get Quote

Researchers and drug development professionals handling novel compounds like Dracoflavan
C1 are at the forefront of scientific discovery. With this innovation comes the critical

responsibility of ensuring safe laboratory practices, including the proper disposal of chemical

waste. This guide provides a detailed, step-by-step framework for the safe and compliant

disposal of Dracoflavan C1, a flavonoid compound isolated from "Dragon's Blood" resin.[1][2]

While specific hazard data for Dracoflavan C1 is not readily available, this protocol is

grounded in established principles of laboratory safety and chemical waste management for

related compounds and general laboratory chemicals.

I. Preliminary Hazard Assessment: The Foundation of
Safe Disposal
Before handling or disposing of any chemical, a thorough hazard assessment is paramount.

For a novel compound like Dracoflavan C1, where a specific Safety Data Sheet (SDS) may

not exist, a conservative approach is essential.

Key Characteristics of Dracoflavan C1:
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Property Value Source

Chemical Formula C33H30O6 ChemFarm[3]

CAS Number 194794-49-5 ChemFarm[3]

Chemical Class
Flavonoid, A-type

deoxyproanthocyanidin
PubMed[1]

In the absence of a specific SDS, it is prudent to treat Dracoflavan C1 as a potentially

hazardous substance. General safety precautions for handling flavonoid compounds include

wearing appropriate personal protective equipment (PPE) and avoiding the creation of dust.[4]

II. The Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the necessary steps for the safe disposal of Dracoflavan C1
waste, from the point of generation to final collection.

Step 1: Personal Protective Equipment (PPE)

Before handling any waste containing Dracoflavan C1, ensure you are wearing the

appropriate PPE:

Safety Goggles: To protect against potential splashes.

Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn.

Lab Coat: To protect skin and clothing.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.[5][6] Never mix incompatible chemicals.[7]

Solid Waste:

Place any solid Dracoflavan C1 waste, such as contaminated weighing papers, gloves,

and other disposable lab supplies, into a designated, clearly labeled hazardous waste

container.[5]
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The container should be made of a compatible material, such as high-density polyethylene

(HDPE).[5]

Liquid Waste:

Collect all solutions containing Dracoflavan C1 in a separate, labeled hazardous liquid

waste container.[5]

Do not mix with other waste streams unless compatibility has been confirmed.[5] Avoid

mixing with strong acids, bases, or oxidizing agents.[8]

If a flammable solvent was used, the waste must be stored in a flammable liquid storage

cabinet.[5]

Step 3: Waste Container Labeling

Clear and accurate labeling of waste containers is a regulatory requirement and essential for

safety.[6][9]

All waste containers must be clearly labeled with the words "Hazardous Waste."[5]

The label must also include:

The full chemical name: "Dracoflavan C1"

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The associated hazards (e.g., "Potentially Toxic," "Handle with Care").

Step 4: Storage of Hazardous Waste

Proper storage of hazardous waste containers is critical to prevent accidents and ensure a safe

laboratory environment.

Store waste containers in a designated and secure satellite accumulation area.[10]

Ensure containers are kept closed at all times, except when adding waste.[11]
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Store containers away from heat sources, direct sunlight, and high-traffic areas.[6]

Provide secondary containment to prevent spills.[12]

Step 5: Final Disposal

The final disposal of hazardous waste must be handled by licensed professionals.

Do Not Attempt Neutralization: For an uncharacterized compound like Dracoflavan C1,

attempting to neutralize or treat the waste in the lab is not recommended and can be

dangerous.[5]

Contact Your Environmental Health and Safety (EHS) Office: Your institution's EHS office is

responsible for coordinating the pickup and disposal of hazardous waste.[5]

Provide Complete Information: When arranging for pickup, provide the EHS office with all

available information about the waste, including the name of the compound, the solvents

used, and any known or suspected hazards.[5]

III. Logical Framework for Dracoflavan C1 Waste
Management
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Dracoflavan C1 waste.

Dracoflavan C1 Waste Generated Is the waste solid?

Place in Labeled
Solid Hazardous
Waste Container

Yes

Place in Labeled
Liquid Hazardous
Waste Container

No

Store in Designated
Satellite Accumulation Area

Is the solvent flammable? Store in Flammable
Liquid Storage Cabinet

Yes

No

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Caption: Decision-making workflow for Dracoflavan C1 waste disposal.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Dracoflavan C1 and contribute to a culture of safety within the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Constituents of Dragon's Blood. 5. Dracoflavans B1, B2, C1, C2, D1, and D2, new A-type
deoxyproanthocyanidins - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. chemfarms.com [chemfarms.com]

4. biocrick.com [biocrick.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

8. cdms.telusagcg.com [cdms.telusagcg.com]

9. How To Safely Dispose of Chemicals in Your Lab [solventwasher.com]

10. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University
[cwu.edu]

11. vumc.org [vumc.org]

12. clinicallab.com [clinicallab.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1649316?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/9358637/
https://pubmed.ncbi.nlm.nih.gov/9358637/
https://www.researchgate.net/publication/230180767_Novel_Flavonoids_in_Dragon's_Blood_of_Daemonorops_draco
https://www.chemfarms.com/Dracoflavan_C1
https://biocrick.com/download/document/BCN3586/MSDS.pdf
https://pdf.benchchem.com/1237/Navigating_the_Disposal_of_Novel_Plant_Derived_Compounds_A_Case_Study_on_Anthemis_Glycosides.pdf
https://www.laborsecurity.com/en/magazine/focus-on/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/magazine/focus-on/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.cdms.telusagcg.com/ldat/mpFTF009.pdf
https://solventwasher.com/how-to-safely-dispose-of-chemicals-in-your-lab/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.clinicallab.com/a-lab-s-guide-to-safe-and-compliant-medical-waste-disposal-28314
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Dracoflavan C1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649316/docs#a-comprehensive-guide-to-the-
proper-disposal-of-dracoflavan-c1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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